Cas no 585535-37-1 (Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl))

• Product Name: Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl)
• CAS No: 585535-37-1
• MF: C₂₇H₃₈N₄O₆
• MW: 514.613827228546
• CID: 4050007
• PubChem ID: 16095101
• Update Time: 2025-10-30

Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) Chemical and Physical Properties

Names and Identifiers

• Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl)
• Cyclo[D-alanyl-D-phenylalanyl-(2S,3R,5Z)-3-amino-8-carboxy-2-methyl-5-octenoyl-D-valyl]
• Azumamide E
• BDBM50372469
• (Z)-6-((2R,5R,8R,11R,12S)-8-benzyl-2-isopropyl-5,12-dimethyl-3,6,9,13-tetraoxo-1,4,7,10-tetraazacyclotridecan-11-yl)hex-4-enoic acid
• (Z)-6-[(2R,5R,8R,11R,12S)-8-benzyl-5,12-dimethyl-3,6,9,13-tetraoxo-2-propan-2-yl-1,4,7,10-tetrazacyclotridec-11-yl]hex-4-enoic acid
• CHEMBL402363
• (Z)-6-((2R,5R,8R,11R,12S)-8-benzyl-5,12-dimethyl-3,6,9,13-tetraoxo-2-propan-2-yl-1,4,7,10-tetrazacyclotridec-11-yl)hex-4-enoic acid
• 585535-37-1

• Inchi： 1S/C27H38N4O6/c1-16(2)23-27(37)28-18(4)25(35)30-21(15-19-11-7-5-8-12-19)26(36)29-20(17(3)24(34)31-23)13-9-6-10-14-22(32)33/h5-9,11-12,16-18,20-21,23H,10,13-15H2,1-4H3,(H,28,37)(H,29,36)(H,30,35)(H,31,34)(H,32,33)/b9-6-/t17-,18+,20+,21+,23+/m0/s1
• InChI Key： DMXROUYLQHFRCS-GIORXHJXSA-N
• SMILES： C(C1C=CC=CC=1)[C@H]1NC([C@H](NC([C@@H](C(C)C)NC(=O)[C@@H](C)[C@@H](C/C=C\CCC(=O)O)NC1=O)=O)C)=O

Computed Properties

• Exact Mass: 514.27913494Da
• Monoisotopic Mass: 514.27913494Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 8
• Complexity: 852
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 154Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Peptides
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Peptides

Additional information on Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl)

Comprehensive Analysis of Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) (CAS No. 585535-37-1): Structure, Applications, and Research Insights

The compound Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) (CAS No. 585535-37-1) is a cyclic peptide derivative that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential therapeutic applications. This molecule features a complex cyclic peptide backbone, incorporating amino acids such as alanine, phenylalanine, and valine, along with a modified 3-amino-8-carboxy-2-methyl-5-octenoyl moiety. Its intricate architecture makes it a subject of interest for drug discovery and biomolecular engineering.

Recent studies highlight the role of cyclic peptides like Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) in targeting protein-protein interactions (PPIs), a hot topic in modern drug development. PPIs are notoriously difficult to modulate with small molecules, but cyclic peptides offer a promising solution due to their stability and binding affinity. Researchers are exploring this compound's potential in cancer therapy, immunomodulation, and antimicrobial applications, aligning with the growing demand for novel therapeutics in these areas.

The synthesis of CAS No. 585535-37-1 involves advanced solid-phase peptide synthesis (SPPS) techniques, a method frequently searched by chemists and biotechnologists. Its 2-methyl-5-octenoyl side chain introduces lipophilicity, which can enhance membrane permeability—a critical factor for bioavailability. This property is particularly relevant in the context of peptide-based drug delivery, a trending topic in pharmaceutical sciences.

From an SEO perspective, users often search for "cyclic peptide stability" or "how to improve peptide bioavailability," both of which are addressed by this compound's design. Additionally, its CAS No. 585535-37-1 is a key identifier for researchers sourcing high-purity reference standards. The compound's potential in personalized medicine and biologics further aligns with industry trends, making it a compelling subject for academic and industrial audiences alike.

In conclusion, Cyclo(alanylphenylalanyl-3-amino-8-carboxy-2-methyl-5-octenoylvalyl) represents a convergence of innovative chemistry and therapeutic potential. Its study not only advances peptide-based drug design but also contributes to broader discussions on sustainable pharmaceuticals and targeted therapies. As research progresses, this compound may emerge as a cornerstone in next-generation biologics.